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Compound of Interest

Compound Name: 1-Methylimidazole-d3-1

Cat. No.: B1456928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-
Methylimidazole-d3-1 in various common laboratory solvents. Due to the limited availability of

direct solubility data for the deuterated isotopologue, this guide leverages data for the non-

deuterated form, 1-methylimidazole. The isotopic substitution is not expected to significantly

alter the solubility properties in a practical laboratory setting.

Core Data Presentation: Solubility Summary
1-Methylimidazole is a polar, hygroscopic liquid that is widely reported to be miscible with or

highly soluble in polar solvents.[1][2][3][4] The nitrogen atoms in the imidazole ring contribute to

its hydrophilic nature, allowing for strong interactions with polar solvent molecules.[1] The table

below summarizes the available quantitative and qualitative solubility data for 1-

methylimidazole.
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Solvent
Quantitative
Solubility

Qualitative
Solubility

Reference(s)

Water 145 g/L (at 25°C)
Miscible / Very

Soluble
[5]

50 mg/mL [6]

1,000,000 mg/L (at

20°C)
[7]

Ethanol - Very Soluble [1][2]

Methanol -
Soluble / Readily

Dissolves
[1][3]

Acetone - Very Soluble [2]

Diethyl Ether - Very Soluble [2]

Chloroform - Slightly Soluble [3]

Note: The quantitative data for water varies across different sources, which may be due to

different experimental conditions or definitions of "solubility" (e.g., for creating a stock solution

versus determining the saturation point). The value of 1,000,000 mg/L suggests complete

miscibility.

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of 1-methylimidazole were

not found in the reviewed literature, a generalized "shake-flask" method is a standard and

reliable approach for determining the equilibrium solubility of a liquid compound.

Objective: To determine the saturation solubility of 1-Methylimidazole-d3-1 in a given solvent

at a specified temperature.

Materials:

1-Methylimidazole-d3-1
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Selected solvents (e.g., water, ethanol, methanol, DMSO) of high purity

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Syringes and syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument (e.g., Gas Chromatography, UV-Vis Spectrophotometer)

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of 1-Methylimidazole-d3-1 to a vial containing a known volume of

the chosen solvent. The excess of the solute should be visually apparent to ensure that

the solution reaches saturation.

Equilibration:

Tightly cap the vials and place them in a constant temperature shaker set to the desired

temperature (e.g., 25°C).

Allow the mixtures to equilibrate for a sufficient period, typically 24-48 hours, with

continuous agitation to ensure that equilibrium is reached.

Phase Separation:

After equilibration, remove the vials from the shaker and let them stand to allow the

undissolved solute to settle.

To ensure complete separation of the undissolved solute, centrifuge the vials at a high

speed.
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Sample Collection and Filtration:

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a syringe.

Attach a syringe filter to the syringe and filter the solution into a clean, pre-weighed vial to

remove any remaining undissolved micro-droplets.

Quantification:

Accurately weigh the filtered saturated solution.

Prepare a series of standard solutions of 1-Methylimidazole-d3-1 with known

concentrations.

Analyze the standard solutions and the saturated solution sample using a calibrated

analytical method (e.g., HPLC).

Construct a calibration curve from the standard solutions and use it to determine the

concentration of 1-Methylimidazole-d3-1 in the saturated sample.

Data Reporting:

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L, at the specified

temperature.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a liquid

compound.
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Caption: Workflow for determining equilibrium solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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